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Compound of Interest

Compound Name: Nifuraldezone-15N3

Cat. No.: B15558579

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nifuraldezone-15N3 is the isotopically labeled form of Nifuraldezone, a synthetic nitrofuran
antibiotic. Due to concerns over the genotoxic and carcinogenic potential of nitrofuran drug
residues in the food chain, their use in food-producing animals has been banned in many
jurisdictions. This has necessitated the development of highly sensitive analytical methods to
monitor for their illegal use. Nifuraldezone-15N3 serves as a critical internal standard in such
analyses, particularly in liquid chromatography-mass spectrometry (LC-MS) based methods, to
ensure accurate quantification of Nifuraldezone residues in various matrices such as food
products and environmental samples. Its use helps to compensate for variations in sample
preparation and instrument response, leading to more reliable and defensible results.

Chemical and Physical Properties

The key chemical and physical properties of Nifuraldezone and its isotopically labeled form,
Nifuraldezone-15N3, are summarized in the table below. It is important to note that while
Nifuraldezone-15N3 is specifically designed for use as an internal standard, its physical and
chemical behavior is nearly identical to the unlabeled parent compound, with the primary
difference being its molecular weight due to the incorporation of three 15N isotopes.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15558579?utm_src=pdf-interest
https://www.benchchem.com/product/b15558579?utm_src=pdf-body
https://www.benchchem.com/product/b15558579?utm_src=pdf-body
https://www.benchchem.com/product/b15558579?utm_src=pdf-body
https://www.benchchem.com/product/b15558579?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Nifuraldezone Nifuraldezone-15N3
CAS Number 3270-71-1[1][2][3] Not Available
Molecular Formula C7H6N405[1][2][3] C7H6N(15N3)05[4]
Molecular Weight 226.15 g/mol [1][2][3] 229.13 g/mol [4]
Appearance Yellow crystalline powder[1] Solid powder|[3]
Melting Point 270°C (decomposes)[1] Not Available
Solubility Soluble in DMSOJ3] Not Available

5-nitro-2-furaldehyde
Synonyms semioxamazone, Not Available

Furamazone[1][2]

Mechanism of Action and Genotoxicity of
Nitrofurans

Nifuraldezone, like other nitrofurans, is believed to exert its antibacterial effects through the
reduction of its nitro group by bacterial nitroreductases to form reactive intermediates. These
intermediates can then damage bacterial DNA and other macromolecules, leading to cell
death. However, this same reactive nature is responsible for the genotoxic and carcinogenic
effects observed in mammals. The metabolic activation of nitrofurans can lead to the formation
of DNA adducts, which, if not repaired, can result in mutations and chromosomal damage.

The following diagram illustrates a generalized pathway for the genotoxic action of nitrofurans.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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